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Compound of Interest

Compound Name: 4-Bromophenyl benzoate

CAS No.: 1523-17-7

Cat. No.: B073658

Get Quote

Technical Guide: 4-Bromophenyl Benzoate
Molecular Architecture, Synthetic Protocols, and Pharmacophore Utility

Executive Summary
4-Bromophenyl benzoate (CAS: 5798-76-5) represents a bifunctional molecular scaffold

critical to medicinal chemistry and materials science. Unlike simple esters, this molecule

possesses two distinct reactive handles: a labile ester linkage susceptible to Fries

rearrangement (yielding UV-absorbing hydroxybenzophenones) and an aryl bromide moiety

primed for palladium-catalyzed cross-coupling (Suzuki-Miyaura).

This guide moves beyond basic stoichiometry to provide a rigorous, self-validating workflow for

the synthesis, characterization, and strategic application of 4-bromophenyl benzoate in drug

discovery pipelines.

Part 1: Molecular Architecture & Physicochemical
Properties
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At its core, the molecule is an ester formed between 4-bromophenol and benzoic acid. Its utility

stems from the electronic interplay between the electron-withdrawing benzoyl group and the

para-bromo substituent.

Core Identity Data
Property Value Technical Note

IUPAC Name 4-Bromophenyl benzoate
Also known as p-Bromophenyl

benzoate

Molecular Formula Degree of Unsaturation: 9

Molecular Weight 277.11 g/mol Monoisotopic Mass: 275.98 Da

Melting Point 100–102 °C
Sharp transition indicates high

purity

Solubility
Soluble in

, DCM, EtOAc

Insoluble in water; sparingly

soluble in cold hexanes

LogP ~4.3
Highly lipophilic; requires non-

polar mobile phases for TLC

Structural Logic
The molecule consists of two aromatic rings linked by an ester bridge.

Ring A (Benzoate): Electron-deficient due to the carbonyl.

Ring B (Bromophenol): The ester oxygen donates electron density into this ring, while the

bromine withdraws inductively. This push-pull dynamic is crucial for the regioselectivity of the

Fries rearrangement.

Part 2: Synthetic Pathways & Mechanistic Insights
While direct esterification (Fisher) is possible, it is kinetically sluggish due to the lower

nucleophilicity of phenols compared to aliphatic alcohols. The Schotten-Baumann reaction is

the industry standard for high-yield synthesis.
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The Schotten-Baumann Protocol (Recommended)
This method utilizes benzoyl chloride and a base (Pyridine or NaOH) to drive the reaction

forward by neutralizing the HCl byproduct.

Reaction Logic Diagram
The following diagram maps the reaction flow and the critical role of pyridine as both a

nucleophilic catalyst and a proton scavenger.
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Figure 1: Mechanistic flow of the Pyridine-mediated Schotten-Baumann synthesis.

Detailed Experimental Protocol
Safety: Benzoyl chloride is a lachrymator. Work in a fume hood.

Preparation: In a dry 250 mL round-bottom flask, dissolve 4-bromophenol (17.3 g, 100 mmol)

in dry pyridine (20 mL).

Why Pyridine? It acts as the solvent, the base, and forms a reactive acyl pyridinium

intermediate that is more electrophilic than the acid chloride.

Addition: Cool the solution to 0°C in an ice bath. Add benzoyl chloride (14.0 g, 100 mmol)

dropwise over 20 minutes.

Control Point: The reaction is exothermic. Rapid addition can lead to bis-acylation

byproducts or thermal decomposition.

Reaction: Remove the ice bath and stir at room temperature for 2 hours.
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Validation: Monitor by TLC (Hexane/EtOAc 9:1). The starting phenol (

) should disappear, replaced by the less polar ester (

).

Quenching & Workup: Pour the mixture into 200 mL of ice-cold 5% HCl.

Mechanism:[1][2][3][4][5][6][7] The HCl neutralizes the excess pyridine, converting it to

water-soluble pyridinium chloride. The product will precipitate as a white solid.

Purification: Filter the solid, wash with water, and recrystallize from ethanol.

Part 3: Structural Characterization (Self-Validating
Metrics)
To ensure the integrity of the synthesized scaffold, compare your data against these standard

spectral fingerprints.

Technique Diagnostic Signal Interpretation

FT-IR 1735 cm⁻¹ (Strong)
Carbonyl (

) stretch specific to aryl esters.

FT-IR 1260 cm⁻¹ asymmetric stretching.

¹H NMR 8.2 (d, 2H)
Benzoate ortho protons

(deshielded by carbonyl).

¹H NMR 7.5 (d, 2H)
Protons ortho to Bromine

(distinct AA'BB' system).

¹H NMR 7.1 (d, 2H)
Protons ortho to Oxygen

(shielded relative to Br side).

¹³C NMR 165.0 ppm Ester carbonyl carbon.
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Part 4: Reactivity Profile & Applications in Drug
Development
4-Bromophenyl benzoate is not just an end-product; it is a "switchable" intermediate.

The Fries Rearrangement (UV Absorber Synthesis)
When treated with Lewis acids (

), the benzoyl group migrates from the oxygen to the aromatic ring (ortho to the phenol),
forming 5-bromo-2-hydroxybenzophenone.

Utility: Hydroxybenzophenones are the functional core of many sunscreen agents and UV

stabilizers for polymers.

Mechanism: The ester coordinates with

, the C-O bond breaks to form an acylium ion, which then performs an Electrophilic Aromatic
Substitution (EAS) on the ring.[6]

Suzuki-Miyaura Cross-Coupling
The bromine atom allows this molecule to serve as an electrophile in Pd-catalyzed couplings.

Chemoselectivity: The reaction conditions must be mild (e.g.,

base, not strong alkoxides) to prevent hydrolysis of the ester bond.

Application: Synthesis of biaryl esters used in liquid crystal displays (LCDs).

Divergent Reactivity Workflow
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Figure 2: Divergent synthetic utility: Rearrangement vs. Coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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